3-benzyl-9-(3,4-dimethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-benzyl-9-(3,4-dimethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H25N5O2/c1-16-10-11-19(14-17(16)2)27-12-7-13-28-20-21(25-23(27)28)26(3)24(31)29(22(20)30)15-18-8-5-4-6-9-18/h4-6,8-11,14H,7,12-13,15H2,1-3H3
• InChI Key: HVDLEMPAKOIQDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5)C
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol
• CAS No.: 848682-36-0

Description

The compound “3-benzyl-9-(3,4-dimethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a pyrimidine derivative. Pyrimidine and its fused derivatives have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives possess promising anticancer activity.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is often analyzed in relation to their biological activity. The structure-activity relationships of these compounds are important in understanding their potential as protein kinase inhibitors for cancer treatment.

Mechanism of Action

Pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.